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Compound of Interest

Compound Name: 4-Methoxy-3,5-dimethylaniline HCl

Cat. No.: B1357400 Get Quote

This technical guide provides an in-depth overview of 4-Methoxy-3,5-dimethylaniline

hydrochloride, a substituted aniline derivative of interest to researchers, scientists, and

professionals in the field of drug development and organic synthesis. This document outlines its

chemical and physical properties, provides detailed experimental protocols for its synthesis and

characterization, and discusses its potential applications.

Chemical Structure and Properties
4-Methoxy-3,5-dimethylaniline hydrochloride is the hydrochloride salt of the organic compound

4-methoxy-3,5-dimethylaniline. The presence of the methoxy and dimethyl functional groups on

the aniline ring influences its chemical reactivity and physical properties.

Table 1: Physicochemical Properties of 4-Methoxy-3,5-dimethylaniline and its Hydrochloride

Salt
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Property Value Source

IUPAC Name
4-methoxy-3,5-dimethylaniline

hydrochloride

Molecular Formula C₉H₁₄ClNO

Molecular Weight 187.67 g/mol

CAS Number 158400-44-3

InChI Key
ZIFOMDOKIQPLAL-

UHFFFAOYSA-N

Canonical SMILES CC1=CC(=CC(=C1OC)C)N.Cl [1]

Purity Typically ≥96%

Physical Form Solid

Note: Some data may be for the free base, 4-methoxy-3,5-dimethylaniline (C₉H₁₃NO, MW:

151.21 g/mol ), as specific data for the hydrochloride salt is not always available.[2]

Synthesis and Experimental Protocols
The synthesis of 4-methoxy-3,5-dimethylaniline hydrochloride can be achieved through a multi-

step process, typically involving the reduction of a nitrated precursor, followed by conversion to

the hydrochloride salt.

Synthesis of 4-Methoxy-3,5-dimethylaniline
A common route for the synthesis of substituted anilines is the reduction of the corresponding

nitro compound. An analogous procedure for the synthesis of 4-methoxy-2,6-dimethylaniline

from 5-methoxy-1,3-dimethyl-2-nitrobenzene using tin(II) chloride is described below.[3] This

can be adapted for the synthesis of 4-methoxy-3,5-dimethylaniline from a suitable nitrated

precursor.

Experimental Protocol: Reduction of a Nitroaromatic Precursor
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To a solution of the starting nitro compound (e.g., 1-methoxy-2,4-dimethyl-5-nitrobenzene)

(10 mmol) in ethanol (20 mL), add tin(II) chloride dihydrate (50 mmol).

Reflux the mixture overnight.

After cooling, add ice to the reaction mixture and basify with a 2N NaOH solution.

Filter the mixture and concentrate the filtrate under reduced pressure.

Extract the aqueous solution with dichloromethane (4 x 30 mL).

Combine the organic layers, dry over anhydrous magnesium sulfate, and remove the solvent

under reduced pressure.

Purify the residue using silica gel column chromatography to yield the desired aniline.

Formation of the Hydrochloride Salt
The hydrochloride salt can be prepared by treating the free base with hydrochloric acid. An

analogous procedure for the preparation of 4-methoxy-N-ethylamphetamine HCl is as follows.

[4]

Experimental Protocol: Hydrochloride Salt Formation

Dissolve the purified 4-methoxy-3,5-dimethylaniline free base in a suitable solvent such as

isopropanol or diethyl ether.

Treat the solution with isopropanolic HCl or ethereal HCl until the pH is acidic (e.g., pH 5).[4]

If precipitation occurs, dilute with a non-polar solvent like diethyl ether to facilitate complete

precipitation.[4]

Collect the resulting precipitate by suction filtration.

Wash the solid with additional diethyl ether to remove any excess HCl.

Dry the product under vacuum to yield 4-methoxy-3,5-dimethylaniline hydrochloride as a

crystalline solid.
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Spectroscopic Characterization
The structure and purity of 4-methoxy-3,5-dimethylaniline hydrochloride can be confirmed using

various spectroscopic techniques.

Table 2: Spectroscopic Data for 4-Methoxy-3,5-dimethylaniline and Related Compounds

Technique Data Source

¹H NMR

Data for the free base of the

closely related 4-methoxy-N-

methylaniline (400 MHz,

CDCl₃) shows characteristic

peaks at δ 6.82 (d, J = 8.7 Hz,

2H, aromatic), 6.60 (d, J = 8.6

Hz, 2H, aromatic), 3.77 (s, 3H,

-OCH₃), and 2.81 (s, 3H, -

NCH₃).

[5]

¹³C NMR

For 4-methoxy-N-methylaniline

(101 MHz, CDCl₃), signals are

observed at δ 152.13, 143.75,

114.96, 113.67, 55.89, and

31.63.

[5]

Mass Spec.

GC-MS data for 4-methoxy-

3,5-dimethylaniline shows

major fragments (m/z) at 151

(M+), 136, and 108.

[2]

FTIR

The FTIR spectrum of an

amine hydrochloride typically

displays absorbances in the

2000-2700 cm⁻¹ range,

consistent with an amine-

halogen ion pair, along with

significant aliphatic C-H

stretching absorbances

between 2800-3000 cm⁻¹.

[6]
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Applications in Research and Development
Substituted anilines, such as 4-methoxy-3,5-dimethylaniline hydrochloride, are valuable

intermediates in organic synthesis. They serve as precursors for the construction of more

complex molecules and are utilized in the development of novel compounds in medicinal

chemistry and materials science.[7] The reactivity of the aniline core allows for a variety of

chemical transformations, making it a versatile building block in drug discovery and

development.[7]

Visualizing Synthesis and Experimental Workflows
The following diagrams illustrate the synthesis pathway and a general experimental workflow

for the characterization of 4-methoxy-3,5-dimethylaniline hydrochloride.

Starting Material
(e.g., 1-methoxy-2,4-dimethyl-

5-nitrobenzene)

Reduction
(e.g., SnCl2, HCl)

4-Methoxy-3,5-dimethylaniline
(Free Base)

Salt Formation
(HCl) 4-Methoxy-3,5-dimethylaniline HCl

Click to download full resolution via product page

Caption: Synthesis pathway for 4-Methoxy-3,5-dimethylaniline HCl.
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Caption: Experimental workflow for synthesis and characterization.

Safety and Handling
4-Methoxy-3,5-dimethylaniline hydrochloride should be handled with care in a well-ventilated

area, and appropriate personal protective equipment (PPE), including gloves and safety
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glasses, should be worn. For detailed safety information, consult the Safety Data Sheet (SDS)

provided by the supplier.

This technical guide provides a solid foundation for understanding and working with 4-methoxy-

3,5-dimethylaniline hydrochloride. For further details, researchers are encouraged to consult

the cited literature and supplier documentation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of
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